N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]-N'-1-naphthylurea

• IUPAC Name: 1-(6-methylsulfonyl-1,3-benzothiazol-2-yl)-3-naphthalen-1-ylurea
• InChI: InChI=1S/C19H15N3O3S2/c1-27(24,25)13-9-10-16-17(11-13)26-19(21-16)22-18(23)20-15-8-4-6-12-5-2-3-7-14(12)15/h2-11H,1H3,(H2,20,21,22,23)
• InChI Key: DGYLEJHQCKZQIB-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC2=C(C=C1)N=C(S2)NC(=O)NC3=CC=CC4=CC=CC=C43
• Molecular Formula: C19H15N3O3S2
• Molecular Weight: 397.5 g/mol

Description

N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]-N'-1-naphthylurea, commonly known as NSC 745887, is a chemical compound that has gained attention in the scientific community due to its potential applications in cancer research.

Mechanism of Action

The exact mechanism of action of NSC 745887 is not fully understood, but it is believed to act on multiple targets within cancer cells. It has been shown to inhibit the activity of several enzymes involved in cancer cell growth and proliferation, including topoisomerase II and protein kinase C. It may also disrupt the microtubule network within cells, leading to cell death.
Biochemical and Physiological Effects
NSC 745887 has been shown to have both biochemical and physiological effects on cancer cells. Biochemically, it has been found to decrease the expression of several genes involved in cancer cell growth and proliferation. Physiologically, it has been shown to inhibit the migration and invasion of cancer cells, which are important processes in cancer metastasis.

Advantages and Limitations for Lab Experiments

One advantage of NSC 745887 is its ability to inhibit the growth of multiple types of cancer cells. This makes it a promising candidate for further research into cancer treatment. However, one limitation is its relatively low solubility in water, which can make it difficult to work with in lab experiments.

Future Directions

There are several potential future directions for research on NSC 745887. One area of interest is its potential use in combination with other cancer treatments, such as chemotherapy or radiation therapy. Additionally, further studies are needed to fully understand the mechanism of action of NSC 745887 and to identify any potential side effects or toxicity issues. Finally, research is needed to develop more efficient methods for synthesizing NSC 745887 and to improve its solubility for use in lab experiments.

Synthesis Methods

NSC 745887 can be synthesized through a multistep process involving the reaction of 2-aminobenzothiazole with naphthalene-1,2-diamine, followed by the addition of methylsulfonyl chloride and subsequent purification steps. The final product is a white crystalline solid with a melting point of 259-261°C.

Scientific Research Applications

NSC 745887 has been studied for its potential use in cancer research. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, it has been found to induce apoptosis, or programmed cell death, in cancer cells.